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Compound of Interest

Compound Name: Glyco-obeticholic acid

Cat. No.: B607667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Glyco-
obeticholic acid in a laboratory setting. The following procedural guidance is designed to

ensure the safe use, storage, and disposal of this compound, fostering a secure research

environment.

Product Identification and Physicochemical Properties
Glyco-obeticholic acid is the glycine conjugate and an active metabolite of obeticholic acid.[1]

It is a farnesoid X receptor (FXR) agonist and is supplied as a solid.[1][2] While it is not

classified as a hazardous substance, adherence to standard laboratory safety protocols is

essential.[1]
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Property Data

Chemical Name
N-[(3α,5β,6α,7α)-6-ethyl-3,7-dihydroxy-24-

oxocholan-24-yl]-glycine

Synonyms Obeticholic Acid Glycine Conjugate

Molecular Formula C₂₈H₄₇NO₅[1]

Molecular Weight 477.7 g/mol [1]

Appearance Solid[1]

Storage Temperature -20°C[1][3]

Solubility
DMF: 20 mg/mLDMSO: 10 mg/mLEthanol: 15

mg/mL[1]

Stability ≥ 4 years at -20°C[1]

Personal Protective Equipment (PPE)
While Glyco-obeticholic acid is not classified as hazardous, appropriate PPE should be worn

at all times in a laboratory setting to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Hand Protection

Wear impermeable and resistant gloves. Nitrile

gloves are a suitable choice for incidental

contact with non-hazardous chemicals. Inspect

gloves for any damage before use.

Eye Protection

Safety glasses with side shields or goggles are

mandatory to protect against splashes or

airborne particles.

Body Protection
A standard laboratory coat should be worn to

protect skin and clothing.

Respiratory Protection

Not generally required under normal handling

conditions in a well-ventilated area. If weighing

out large quantities or if dust generation is likely,

consider working in a fume hood or ventilated

balance enclosure.

Operational Plans
Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area to minimize inhalation of any dust.

Avoid generating dust when handling the solid form. Use appropriate tools for transferring

the powder.

Minimize contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.
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Storage:

Store the compound at -20°C in a tightly sealed container.[1][3]

Ensure the storage container is clearly labeled.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure safety.

Spill Cleanup Protocol:
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Spill Response Workflow

Spill Occurs

Alert personnel in the immediate area

Don appropriate PPE:
- Lab coat

- Gloves (nitrile)
- Safety glasses

Cover the spill with absorbent material
(e.g., paper towels) to prevent spread.

Mechanically collect the spilled solid.
For powders, gently sweep or scoop.

Avoid creating dust.

Decontaminate the spill area.
Wipe the surface with a suitable disinfectant
(e.g., 70% ethanol or 10% bleach solution),

followed by a water rinse.

Place all contaminated materials
(absorbent pads, gloves, etc.)
in a sealed bag for disposal.

Wash hands thoroughly with soap and water.

Spill Cleaned

 

Disposal Workflow for Glyco-obeticholic Acid

Generate Waste
(Unused compound or

contaminated materials)

Collect waste in a designated,
sealed, and clearly labeled container.

Segregate from hazardous waste streams.

Store waste container in a
designated area away from

incompatible materials.

Contact Institutional EHS
for pickup and disposal guidance.

Complete any required
waste disposal forms.

Waste Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b607667?utm_src=pdf-body-img
https://www.benchchem.com/product/b607667?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. Glyco-Obeticholic acid | FXR | TargetMol [targetmol.com]

3. B2012720 | Glyco-Obeticholic Acid (Highly Pure) Clinisciences [clinisciences.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Glyco-
obeticholic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-
glyco-obeticholic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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